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Compound of Interest

Compound Name: Iron(ll) Trifluoromethanesulfonate

Cat. No.: B2506139

Introduction

Iron(ll) trifluoromethanesulfonate, also known as iron(ll) triflate or Fe(OTf)z, is an
increasingly important catalyst in modern organic synthesis.[1] As a Lewis acid, it effectively
facilitates a wide range of organic transformations with high efficiency and selectivity.[1] The
triflate anion (CF3S0Os™) is weakly coordinating, which enhances the catalytic activity of the
iron(Il) center.[1] Fe(OTf)2 is recognized for being inexpensive, environmentally friendly, and
effective in low catalytic loadings, making it an attractive alternative to catalysts based on
precious or more toxic metals.[2][3][4] This document provides detailed application notes and
protocols for its use in several key synthetic transformations.

Application 1: Intramolecular C-H Amination for the
Synthesis of Indoles

The synthesis of indoles, a core structure in many biologically active compounds, can be
efficiently achieved through an intramolecular C-H amination reaction catalyzed by Fe(OTf)2.[3]
[5] This method utilizes aryl azidoacrylates as starting materials, which cyclize in the presence
of the iron catalyst to form the indole core.[1][3] The reaction is robust, practical, and
demonstrates the utility of iron catalysis in challenging C-H functionalization reactions.[1][3]

Data Presentation: Synthesis of Indole Derivatives

The Fe(OTf)2-catalyzed intramolecular C-H amination exhibits a broad substrate scope,
tolerating various substituents on the aromatic ring.[3]
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Aryl
Azidoacr Catalyst
: Temperat . .
Entry ylate Loading Solvent °C) Time (h) Yield (%)
ure (°

Substrate  (mol%)

(R group)
1 H 10 THF 100 16 78
2 4-Me 10 THF 100 16 85
3 4-OMe 10 THF 100 16 99
4 4-F 10 THF 100 16 71
5 4-Cl 10 THF 100 16 68
6 4-Br 10 THF 100 16 65
7 3-Me 10 THF 100 16 81
8 2-Me 10 THF 100 16 75

Data sourced from Bonnamour, J., & Bolm, C. (2011). Org. Lett., 13(8), 2012-2014.[3]

Experimental Protocol: General Procedure for Indole
Synthesis[3]

o Reaction Setup: To a sealable tube equipped with a magnetic stir bar, add the aryl
azidoacrylate (1.0 equiv., e.g., 100 mg) and Fe(OTf)2 (10 mol%).

 Inert Atmosphere: Cover the tube's aperture with a rubber septum and establish an inert
atmosphere by evacuating and backfilling with argon three times.

» Solvent Addition: Add anhydrous tetrahydrofuran (THF, e.g., 1 mL) via syringe.

e Sealing and Heating: Replace the septum with a Teflon-coated screw cap and place the
sealed tube in a preheated oil bath at 100 °C.

e Reaction Monitoring: Stir the reaction mixture for 16 hours. Progress can be monitored by
Thin Layer Chromatography (TLC).
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o Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced
pressure.

« Purification: Purify the resulting crude product by flash column chromatography on silica gel
to obtain the desired indole derivative.
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General Workflow for Fe(OTf)2 Catalysis
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Caption: General experimental workflow for Fe(OTf)2-catalyzed reactions.
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Application 2: Imination of Sulfoxides and Sulfides

Iron(ll) triflate is a highly efficient and robust catalyst for sulfur imination reactions, enabling the
synthesis of sulfoximines and sulfilimines.[2][6] These compounds are valuable building blocks
in medicinal chemistry and materials science.[2] The protocol is effective for challenging
substrates, including those with bulky alkyl, benzylic, or heteroaryl substituents, and proceeds
at room temperature with short reaction times.[2][6]

Data Presentation: Imination of Challenging Sulfoxides

The use of 5 mol % of Fe(OTf)z is effective for the imination of various sulfoxides with PhI=NNs
(N-nosylimino)phenyliodinane).[2]

Sulfoxide
Entry Product Time (min) Yield (%)
Substrate

Benzyl methyl o
1 ) Sulfoximine 15 88
sulfoxide

Benzyl phenyl

2 ) Sulfoximine 10 92
sulfoxide
Diisopropyl

3 p by Sulfoximine 30 86
sulfoxide

tert-Butyl methyl o
4 ) Sulfoximine 20 75
sulfoxide

Methyl 2-pyridyl
5 yiepyndy Sulfoximine 5 91
sulfoxide

Methyl 2-thienyl o
6 ) Sulfoximine 10 89
sulfoxide

Data sourced from Garcia Manchefio, O., et al. (2009). Org. Lett., 11(11), 2429-32.[2][6]

Experimental Protocol: General Procedure for Sulfoxide
Imination[2]
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 Reaction Setup: In a vial, combine the sulfoxide (1.0 equiv.), Fe(OTf)z (5 mol%), and 4 A
molecular sieves.

» Reagent Addition: Add anhydrous acetonitrile (to achieve a 0.1 M concentration of the
sulfoxide) followed by the iminoiodinane reagent (e.g., PhI=NNs, 1.3 equiv.).

e Reaction Conditions: Stir the resulting suspension at room temperature.

o Reaction Monitoring: Monitor the reaction's completion by TLC (typically within 5-30
minutes).

o Work-up: Upon completion, filter the reaction mixture through a short pad of celite, washing
with dichloromethane.

 Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash
column chromatography on silica gel to yield the pure sulfoximine product.

Application 3: Friedel-Crafts Acylation

Metal triflates are well-established as effective, water-tolerant Lewis acid catalysts for Friedel-
Crafts reactions.[7][8][9] Fe(OTf)z can be employed to catalyze the acylation of aromatic
compounds with acylating agents like acid anhydrides or acyl chlorides, providing a powerful
method for synthesizing aromatic ketones.[7][10] This approach often serves as a greener
alternative to traditional stoichiometric Lewis acids like AICIs.[7][8]
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Simplified Catalytic Cycle for Friedel-Crafts Acylation
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Caption: Simplified catalytic cycle for Fe(OTf)z in Friedel-Crafts acylation.

Experimental Protocol: General Procedure for Friedel-
Crafts Acylation

Note: This is a generalized protocol; specific conditions may vary based on substrate reactivity.

* Reaction Setup: To a round-bottom flask under an inert atmosphere (argon), add the
aromatic substrate (1.0 equiv.) and Fe(OTf)z2 (e.g., 5-10 mol%).

¢ Solvent Addition: Add a suitable anhydrous solvent (e.g., dichloroethane or nitromethane).

+ Reagent Addition: Slowly add the acylating agent (e.g., acetic anhydride or benzoyl chloride,
1.1-1.5 equiv.) to the stirred mixture at 0 °C or room temperature.
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e Reaction Conditions: Allow the reaction to warm to room temperature or heat as necessary
(e.g., 50-80 °C) until the starting material is consumed (monitored by TLC or GC).

e Quenching: Cool the reaction mixture and slowly quench by adding saturated aqueous
NaHCOs solution or water.

o Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or
dichloromethane).

» Work-up: Combine the organic layers, wash with brine, dry over anhydrous Na2SOa, filter,
and concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography or recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2506139#iron-ii-trifluoromethanesulfonate-as-a-
catalyst-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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